Cas no 70060-15-0 (5-chlorothieno3,2-bthiophene-2-carboxylic acid)

• Product name: 5-chlorothieno3,2-bthiophene-2-carboxylic acid
• CAS No: 70060-15-0
• MF: C₇H₃ClO₂S₂
• MW: 218.680518388748
• CID: 4657322
• PubChem ID: 901371

5-chlorothieno3,2-bthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chlorothieno[3,2-b]thiophene-2-carboxylic acid
• 5-chlorothieno3,2-bthiophene-2-carboxylic acid

• Inchi： 1S/C7H3ClO2S2/c8-6-2-4-3(12-6)1-5(11-4)7(9)10/h1-2H,(H,9,10)
• InChI Key： VIJSYTYAIYFAKN-UHFFFAOYSA-N
• SMILES： C12C=C(SC=1C=C(C(O)=O)S2)Cl

Computed Properties

• Exact Mass: 217.9262994g/mol
• Monoisotopic Mass: 217.9262994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes